Cas no 100760-66-5 (Citreoviridinol; 6,7-Diepimer)

• Product Name: Citreoviridinol; 6,7-Diepimer
• CAS No: 100760-66-5
• MF: C₂₃H₃₀O₇
• MW: 418.480107784271
• CID: 214032
• Update Time: 2024-02-29

Citreoviridinol; 6,7-Diepimer Chemical and Physical Properties

Names and Identifiers

• D-threo-D-altro-Octitol,2,6:4,7-dianhydro-1,8-dideoxy-2-C-[(1E,3E,5E)-6-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-1,3,5-hexatrienyl]-4,6-di-C-methyl-(9CI)
• 6-[(1E,3E,5E)-6-[(1R,8S)-4β,8-Dihydroxy-1α,3α,5α,7α-tetramethyl-2,6-dioxabicyclo[3.2.1]oct-3β-yl]hexa-1,3,5-trienyl]-4-methoxy-5-methyl-2H-pyran-2-one
• 2,6-Dioxabicyclo[3.2.1]octane, 2H-pyran-2-one deriv.
• 2H-Pyran-2-one,6-[6-(4,8-dihydroxy-1,3,5,7-tetramethyl-2,6-dioxabicyclo[3.2.1]oct-3-yl)-1,3,5-hexatrienyl]-4-methoxy-5-methyl-,[1R-[1a,3a(1E,3E,5E),4a,5a,7b,8S*]]-
• Isocitreoviridinol
• CID 101288315
• D-threo-D-altro-Octitol, 2,6:4,7-dianhydro-1,8-dideoxy-2-C-[(1E,3E,5E)-6-(4-methoxy-5-methyl-2-oxo-2H-pyran-6-yl)-1,3,5-hexatrienyl]-4,6-di-C-methyl- (9CI)
• Citreoviridinol; 6,7-Diepimer

• Inchi： 1S/C23H30O7/c1-14-16(28-18(24)13-17(14)27-6)11-9-7-8-10-12-21(3)19(25)23(5)20(26)22(4,30-21)15(2)29-23/h7-13,15,19-20,25-26H,1-6H3/b8-7+,11-9+,12-10+/t15-,19-,20-,21+,22+,23+/m1/s1
• InChI Key： BHMIDMOHWXULQB-MUIQRTEUSA-N
• SMILES： O1[C@H](C)[C@@]2(C)[C@H]([C@]1(C)[C@@H]([C@@](/C=C/C=C/C=C/C1=C(C)C(=CC(=O)O1)OC)(C)O2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 867
• Topological Polar Surface Area: 94.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes